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Compound of Interest

Compound Name: PSB-0963

Cat. No.: B15604285

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PSB-0963 is a potent dual inhibitor of two key ectonucleotidases: ecto-5'-nucleotidase (CD73)

and ectonucleoside triphosphate diphosphohydrolase-1 (ENTPD1 or CD39). In the tumor

microenvironment, these enzymes work in concert to convert pro-inflammatory extracellular

adenosine triphosphate (ATP) into immunosuppressive adenosine. By inhibiting both CD73 and

CD39, PSB-0963 effectively blocks this critical pathway of immune evasion, making it a

valuable tool for cancer immunology research and a potential candidate for cancer

immunotherapy development.

This document provides detailed application notes and protocols for the effective use of PSB-
0963 in various cell culture-based assays.
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Parameter Value Target Species Notes

IC50
Data not publicly

available
CD73 Human

Researchers

should perform

dose-response

experiments to

determine the

optimal

concentration for

their specific cell

system.

IC50
Data not publicly

available
ENTPD1 (CD39) Human

As a dual

inhibitor,

evaluating the

effect on both

enzymes is

recommended.

Solubility
Data not publicly

available
- -

It is

recommended to

test solubility in

common

solvents like

DMSO and

ethanol. A

general starting

point for a stock

solution is 10

mM in DMSO.

Stability Data not publicly

available

- - Store stock

solutions at

-20°C or -80°C.

Avoid repeated

freeze-thaw

cycles. Stability

in cell culture

media should be
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determined

empirically.

Signaling Pathway
The primary signaling pathway affected by PSB-0963 is the extracellular adenosine pathway.

CD39 initiates the conversion of ATP and ADP to AMP. Subsequently, CD73 hydrolyzes AMP to

adenosine. Adenosine then binds to its receptors (e.g., A2A, A2B) on immune cells, leading to

the suppression of anti-tumor immune responses. PSB-0963 blocks both enzymatic steps,

thereby preventing the production of immunosuppressive adenosine.
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Figure 1: Inhibition of the CD39/CD73-mediated adenosine production pathway by PSB-0963.

Experimental Protocols
Preparation of PSB-0963 Stock Solution
Objective: To prepare a concentrated stock solution of PSB-0963 for use in cell culture

experiments.

Materials:
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PSB-0963 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Procedure:

Determine Desired Stock Concentration: A common starting stock concentration is 10 mM.

Calculate Required Mass: Based on the molecular weight of PSB-0963, calculate the mass

required to prepare the desired volume and concentration.

Formula: Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight (

g/mol )

Dissolution:

Aseptically weigh the calculated amount of PSB-0963 powder.

In a sterile microcentrifuge tube, add the appropriate volume of DMSO.

Gently vortex or sonicate until the powder is completely dissolved.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light.

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically

≤ 0.1%) to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium with the

same concentration of DMSO as the highest PSB-0963 concentration) in your experiments.

In Vitro Enzyme Inhibition Assay
Objective: To determine the inhibitory activity of PSB-0963 on recombinant human CD73 and

CD39.
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Materials:

Recombinant human CD73 and CD39 enzymes

Assay buffer (e.g., Tris-HCl, pH 7.5)

Substrates: Adenosine monophosphate (AMP) for CD73, Adenosine triphosphate (ATP) for

CD39

Phosphate detection reagent (e.g., Malachite Green-based reagent)

PSB-0963 stock solution

96-well microplate

Experimental Workflow:
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Figure 2: Workflow for determining the IC50 of PSB-0963 against CD73 and CD39.
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Procedure:

Prepare serial dilutions of PSB-0963 in assay buffer.

Add the diluted inhibitor or vehicle control to the wells of a 96-well plate.

Add the recombinant enzyme (CD73 or CD39) to each well and pre-incubate for a short

period (e.g., 10-15 minutes) at 37°C.

Initiate the enzymatic reaction by adding the respective substrate (AMP for CD73, ATP for

CD39).

Incubate the plate at 37°C for a predetermined time (e.g., 20-30 minutes).

Stop the reaction and measure the amount of inorganic phosphate produced using a

phosphate detection reagent according to the manufacturer's instructions.

Measure the absorbance at the appropriate wavelength.

Calculate the percentage of inhibition for each PSB-0963 concentration and determine the

IC50 value using non-linear regression analysis.

Cell-Based Adenosine Production Assay
Objective: To measure the ability of PSB-0963 to inhibit the production of adenosine by cancer

cells.

Materials:

Cancer cell line known to express CD39 and CD73 (e.g., MDA-MB-231, 4T1)

Complete cell culture medium

PSB-0963 stock solution

ATP or AMP solution

Adenosine detection kit (e.g., HPLC-based, fluorescence-based, or mass spectrometry-

based)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b15604285/docs?utm_src=pdf-body#application-notes-and-protocols-for-psb-0963-in-cell-culture
https://www.benchchem.com/product/b15604285/docs?utm_src=pdf-body#application-notes-and-protocols-for-psb-0963-in-cell-culture
https://www.benchchem.com/product/b15604285/docs?utm_src=pdf-body#application-notes-and-protocols-for-psb-0963-in-cell-culture
https://www.benchchem.com/product/b15604285/docs?utm_src=pdf-body#application-notes-and-protocols-for-psb-0963-in-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


96-well cell culture plate

Procedure:

Seed the cancer cells in a 96-well plate and allow them to adhere overnight.

Treat the cells with various concentrations of PSB-0963 or vehicle control for a

predetermined time (e.g., 1-2 hours).

Add the substrate (ATP or AMP) to the cell culture medium.

Incubate for a specific time period (e.g., 30-60 minutes) to allow for the enzymatic

conversion.

Collect the cell culture supernatant.

Measure the concentration of adenosine in the supernatant using a suitable detection

method.

Normalize the adenosine levels to the cell number or protein concentration.

Plot the adenosine concentration against the PSB-0963 concentration to determine the

dose-dependent inhibition.

T-cell Co-culture and Activation Assay
Objective: To assess the effect of PSB-0963 on T-cell activation and proliferation in the

presence of cancer cells.

Materials:

Cancer cell line expressing CD39 and CD73

Human or murine T-cells (e.g., isolated from PBMCs or splenocytes)

T-cell activation stimuli (e.g., anti-CD3/CD28 antibodies)

PSB-0963 stock solution

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b15604285/docs?utm_src=pdf-body#application-notes-and-protocols-for-psb-0963-in-cell-culture
https://www.benchchem.com/product/b15604285/docs?utm_src=pdf-body#application-notes-and-protocols-for-psb-0963-in-cell-culture
https://www.benchchem.com/product/b15604285/docs?utm_src=pdf-body#application-notes-and-protocols-for-psb-0963-in-cell-culture
https://www.benchchem.com/product/b15604285/docs?utm_src=pdf-body#application-notes-and-protocols-for-psb-0963-in-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Co-culture medium

Flow cytometry antibodies for T-cell activation markers (e.g., CD69, CD25)

Proliferation dye (e.g., CFSE, CellTrace™ Violet)

ELISA kits for cytokine measurement (e.g., IFN-γ, IL-2)

24- or 48-well cell culture plates

Experimental Workflow:
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To cite this document: BenchChem. [Application Notes and Protocols for PSB-0963 in Cell
Culture]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604285/docs#application-notes-and-protocols-for-
psb-0963-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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